N,N-dibenzyl-N'-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]thiourea

• IUPAC Name: 1,1-dibenzyl-3-[1-[(4-fluorophenyl)methyl]pyrazol-4-yl]thiourea
• InChI: InChI=1S/C25H23FN4S/c26-23-13-11-22(12-14-23)18-30-19-24(15-27-30)28-25(31)29(16-20-7-3-1-4-8-20)17-21-9-5-2-6-10-21/h1-15,19H,16-18H2,(H,28,31)
• InChI Key: VKUULVKFKSVIMK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C(=S)NC3=CN(N=C3)CC4=CC=C(C=C4)F
• Molecular Formula: C25H23FN4S
• Molecular Weight: 430.5 g/mol

Description

N,N-dibenzyl-N'-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]thiourea, also known as DBT, is a compound that has gained significant attention in scientific research due to its potential applications in various fields. DBT is a thiourea derivative that has been synthesized through a multi-step process involving several chemical reactions.

Scientific Research Applications

Anticancer Applications

• Fluorinated Compounds for Cancer Treatment : A study by Hammam et al. (2005) explored the synthesis of fluorinated benzo[b]pyran derivatives that demonstrated anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations, compared to the reference drug 5-fluorodeoxyuridine. This research underscores the potential of fluorinated compounds in cancer therapy Hammam, El-Salam, Mohamed, & Hafez, 2005.

Antidiabetic Applications

• Fluoropyrazolesulfonylurea and Thiourea Derivatives : Faidallah et al. (2016) synthesized fluorinated pyrazoles, benzenesulfonylurea, and thiourea derivatives as hypoglycemic agents. These compounds showed significant antidiabetic activity, highlighting their potential as leads for future drug discovery studies in diabetes management Faidallah, Al-Mohammadi, Alamry, & Khan, 2016.

Anti-inflammatory and Analgesic Applications

• Imidazolyl Acetic Acid Derivatives : Khalifa and Abdelbaky (2008) developed compounds that exhibited maximum anti-inflammatory activity and significantly inhibited writhing in albino mice, indicating their potential as anti-inflammatory and analgesic agents Khalifa & Abdelbaky, 2008.

Antimicrobial Applications

• Synthesis and Evaluation of Antibacterial Activities : Sapari et al. (2014) reported on the synthesis, characterization, and antibacterial studies of 2-chloro-5-fluoro-N-[dibenzyl carbamothioyl] benzamide thiourea, demonstrating its potential as an antibacterial agent Sapari, Yamin, Hasbullah, & Ibrahim, 2014.